Cas no 38841-88-2 (3-Pyridinecarbonitrile,2,6-bis[(2-hydroxyethyl)amino]-4-methyl-)

• Product Name: 3-Pyridinecarbonitrile,2,6-bis[(2-hydroxyethyl)amino]-4-methyl-
• CAS No: 38841-88-2
• MF: C₁₁H₁₆N₄O₂
• MW: 236.270341873169
• MDL: MFCD26402645
• CID: 317446
• PubChem ID: 170127
• Update Time: 2025-06-13

3-Pyridinecarbonitrile,2,6-bis[(2-hydroxyethyl)amino]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile,2,6-bis[(2-hydroxyethyl)amino]-4-methyl-
• 2,6-bis(2-hydroxyethylamino)-4-methylnicotinonitrile
• 2,6-bis(2-hydroxyethylamino)-4-methylpyridine-3-carbonitrile
• 2,6-Bis((2-hydroxyethyl)amino)-4-methylnicotinonitrile
• 2,6-bis[(2-hydroxyethyl)amino]-4-methylpyridine-3-carbonitrile
• 3-Pyridinecarbonitrile, 2,6-bis((2-hydroxyethyl)amino)-4-methyl-
• 2,6-bis-(2-hydroxyethylamino)-4-methylnicotinonitrile
• UNII-U8VKK2VG8M
• 38841-88-2
• AKOS030542873
• 2,6-BIS((2-HYDROXYETHYL)AMINO)-4-METHYL-3-PYRIDINECARBONITRILE
• MFCD26402645
• DTXSID1068144
• KJDUOAYSUMEGDN-UHFFFAOYSA-N
• 2,6-bis[(2-hydroxyethyl)amino]-4-methylnicotinonitrile
• F15548
• 3-Pyridinecarbonitrile, 2,6-bis[(2-hydroxyethyl)amino]-4-methyl-
• AS-47699
• SCHEMBL534221
• NS00030469
• U8VKK2VG8M
• EINECS 254-146-7
• DB-329665

• MDL： MFCD26402645
• Inchi： 1S/C11H16N4O2/c1-8-6-10(13-2-4-16)15-11(9(8)7-12)14-3-5-17/h6,16-17H,2-5H2,1H3,(H2,13,14,15)
• InChI Key： KJDUOAYSUMEGDN-UHFFFAOYSA-N
• SMILES： OCCNC1C(C#N)=C(C)C=C(N=1)NCCO

Computed Properties

• Exact Mass: 236.12748
• Monoisotopic Mass: 236.127326
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101
• XLogP3: 0.8

Experimental Properties

• Density: 1.28
• Boiling Point: 548°Cat760mmHg
• Flash Point: 285.2°C
• Refractive Index: 1.594
• PSA: 101.2

Additional information on 3-Pyridinecarbonitrile,2,6-bis[(2-hydroxyethyl)amino]-4-methyl-

Research Brief on 3-Pyridinecarbonitrile,2,6-bis[(2-hydroxyethyl)amino]-4-methyl- (CAS: 38841-88-2)

The compound 3-Pyridinecarbonitrile,2,6-bis[(2-hydroxyethyl)amino]-4-methyl- (CAS: 38841-88-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of more complex molecules. Its structural features, including the pyridine core and hydroxyl-ethylamino side chains, make it a promising candidate for further chemical modifications. Researchers have explored its utility in the development of kinase inhibitors, given its ability to interact with ATP-binding sites in various kinase enzymes. Preliminary in vitro studies suggest that derivatives of this compound exhibit moderate inhibitory activity against specific kinases involved in cancer progression.

In addition to its potential as a kinase inhibitor, 3-Pyridinecarbonitrile,2,6-bis[(2-hydroxyethyl)amino]-4-methyl- has been investigated for its role in modulating oxidative stress. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound and its analogs can act as scavengers of reactive oxygen species (ROS), thereby protecting cells from oxidative damage. This property could be leveraged in the development of therapeutics for neurodegenerative diseases and other conditions associated with oxidative stress.

The synthesis of 3-Pyridinecarbonitrile,2,6-bis[(2-hydroxyethyl)amino]-4-methyl- has also been optimized in recent years. A novel catalytic method reported in Organic Letters (2022) enables the efficient production of this compound with high yield and purity, addressing previous challenges related to scalability. This advancement is expected to facilitate further research and potential commercialization of the compound.

Despite these promising developments, challenges remain. The pharmacokinetic properties of 3-Pyridinecarbonitrile,2,6-bis[(2-hydroxyethyl)amino]-4-methyl- and its derivatives, such as bioavailability and metabolic stability, require further investigation. Ongoing studies are focusing on structural modifications to enhance these properties while retaining the compound's biological activity.

In conclusion, 3-Pyridinecarbonitrile,2,6-bis[(2-hydroxyethyl)amino]-4-methyl- (CAS: 38841-88-2) represents a compound of significant interest in chemical biology and pharmaceutical research. Its dual potential as a kinase inhibitor and an antioxidant, coupled with recent advancements in its synthesis, positions it as a valuable candidate for further exploration. Future research should prioritize in vivo studies and the development of optimized derivatives to unlock its full therapeutic potential.